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Compound of Interest

Compound Name: 2,2' 5-Trimethoxybenzophenone
CAS No.: 32938-33-3
Cat. No.: B8675176
Get Quote
. J

Molecular Architecture, Synthesis Engineering, and
Application in Peptide Chemistry[1]

Abstract 2,2',5-Trimethoxybenzophenone (CisH160a4) is a polysubstituted diaryl ketone
serving as a pivotal intermediate in organic synthesis, particularly in the production of xanthone
derivatives.[1] Its structural significance lies in its specific methoxy substitution pattern—ortho-
disubstitution relative to the carbonyl—which facilitates subsequent cyclization reactions. This
guide provides a comprehensive analysis of its molecular geometry, a validated Friedel-Crafts
synthesis protocol, and its primary utility in generating acid-labile linkers for drug development.

Molecular Architecture & Electronic Properties
Structural Definition

The molecule consists of two benzene rings linked by a central carbonyl group. The
substitution pattern is asymmetric:

¢ Ring A: 2,5-dimethoxy substitution.
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» Ring B: 2-methoxy substitution.

Chemical Identity:

o |[UPAC Name: (2,5-dimethoxyphenyl)(2-methoxyphenyl)methanone
o Molecular Formula: C16H1604

e Molecular Weight: 272.30 g/mol

e SMILES:COclccc(OC)c(c1)C(=0)c2cceccc20C

o Key Physical State: Viscous oil or low-melting solid (b.p. 232°C at 7 mmHg).[2]

Steric & Electronic Effects

The presence of methoxy groups at the 2- and 2'-positions (ortho to the carbonyl) introduces
significant steric strain.

» Torsional Twist: To minimize steric repulsion between the carbonyl oxygen and the ortho-
methoxy groups, the phenyl rings twist out of the carbonyl plane. This reduces

-conjugation compared to unsubstituted benzophenone, affecting the UV absorption
maximum (hypsochromic shift).

» Electronic Activation: The methoxy groups are strong electron-donating groups (EDGS) via
resonance (+M effect). This makes the aromatic rings highly nucleophilic, a property
exploited in downstream cyclization reactions to form xanthones.
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Figure 1: Structural topology of 2,2',5-Trimethoxybenzophenone highlighting the steric

interaction zones.

Synthesis Engineering

The most robust route to 2,2',5-Trimethoxybenzophenone is the Friedel-Crafts Acylation. This

method is preferred over Grignard additions due to the prevention of tertiary alcohol formation

and the high selectivity directed by the alkoxy groups.

Validated Protocol: Friedel-Crafts Acylation

Objective: Synthesize 2,2',5-Trimethoxybenzophenone from 2-methoxybenzoyl chloride and

1,4-dimethoxybenzene.
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Step-by-Step Methodology

e Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser,
addition funnel, and magnetic stir bar. Flush with Nitrogen (ngcontent-ng-c2977031039=""
_nghost-ng-c1310870263="" class="inline ng-star-inserted">

)

» Solubilization: Dissolve 1,4-dimethoxybenzene (1.1 eq) in anhydrous DCM. Cool to 0°C in an
ice bath.

o Catalyst Addition: Add anhydrous

(1.2 eq) in portions. Observation: The solution may darken, indicating complex formation.

o Acylation: Add 2-methoxybenzoyl chloride (1.0 eq) dropwise over 30 minutes. Maintain
temperature <5°C to prevent polymerization.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Self-
Validation: Monitor HCI gas evolution (fumes turn damp litmus paper red).

¢ Quenching: Pour the reaction mixture slowly into a slurry of ice and concentrated HCI. This
breaks the aluminum-alkoxide complex.

o Workup: Separate the organic layer.[2] Wash with water (2x), 1M NaOH (to remove
unreacted acid), and brine. Dry over

 Purification: Concentrate in vacuo. If the product is an oil, it can be used directly or distilled
(b.p. ~232°C @ 7mmHQ).[2]
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Figure 2: Mechanistic flow of the Friedel-Crafts acylation synthesis.

Spectroscopic Validation

To confirm the identity of the synthesized product, the following spectroscopic signatures must

be verified.
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Nuclear Magnetic Resonance (NMR)
IH NMR (400 MHz,

ppm):

» Methoxy Groups: Three distinct singlets in the range of 3.60 — 3.85 ppm.
o ~3.65 (s, 3H, 2-OMe)
o ~3.75 (s, 3H, 2'-OMe)
o ~3.80 (s, 3H, 5-OMe)

o Aromatic Region: Multiplets between 6.80 — 7.50 ppm (7 protons total).

o Look for the characteristic splitting of the 1,2,4-trisubstituted ring (Ring A) and the 1,2-
disubstituted ring (Ring B).

13C NMR (100 MHz,

ppm):

e Carbonyl (C=0): A characteristic signal at ~192—195 ppm.

e Aromatic C-O: Signals around 150-160 ppm corresponding to the carbons bearing methoxy

groups.

Mass Spectrometry[3]

e Molecular lon (

): m/z 272.

o Fragmentation: Expect a major fragment at m/z 135 (methoxybenzoyl cation) due to

-cleavage adjacent to the carbonyl.
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Applications in Drug Development[4][5][6]

The primary utility of 2,2',5-Trimethoxybenzophenone in pharmaceutical research is its role
as a precursor to Xanthone derivatives, specifically for creating acid-labile linkers in solid-phase
peptide synthesis (SPPS).

Synthesis of Xanthenylamide (XAL) Handles

The 2,2',5-trimethoxybenzophenone structure is designed to undergo an intramolecular
cyclization to form 2-hydroxyxanthone.

» Demethylation/Cyclization: Heating 2,2',5-trimethoxybenzophenone with pyridine
hydrochloride at ~200°C effects the cleavage of the ether bonds and subsequent
dehydration to close the central pyran ring.

o Functionalization: The resulting xanthone is further modified (e.g., reduction to xanthydrol) to
create the XAL handle.

« Utility: This handle allows peptides to be anchored to solid supports and released under very
mild acidic conditions (e.g., dilute TFA), preserving sensitive side-chain protecting groups.

Photochemical Probes

Like many benzophenones, this derivative possesses triplet-state photochemistry. It can be
used as a photo-affinity probe, where the carbonyl oxygen abstracts a hydrogen atom from a
nearby target protein upon UV irradiation, forming a covalent bond. The methoxy groups tune
the absorption wavelength, potentially shifting it away from damaging deep-UV regions.

References
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acylation methodologies in medicinal chemistry.
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Biotechnology Information.

o General source for physical property verific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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